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Technical Support Center: Adenosine Disodium
Triphosphate (ATP) Stability
Welcome to the Technical Support Center. This guide is designed for researchers, scientists,

and drug development professionals to provide in-depth, actionable advice on maintaining the

stability of adenosine disodium triphosphate (ATP) in various experimental conditions.

Ensuring the integrity of your ATP solutions is paramount for reproducible and accurate results

in assays ranging from kinase activity to cellular metabolism.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for storing aqueous ATP solutions?

A1: ATP is most stable in aqueous solutions with a pH between 6.8 and 7.4.[1][2] Within this

range, the rate of non-enzymatic hydrolysis to adenosine diphosphate (ADP) and inorganic

phosphate (Pi) is minimized. At more extreme pH values, both acidic and alkaline, the

hydrolysis rate increases significantly.[1][2][3] For long-term storage, it is crucial to adjust the

pH of your ATP stock solution to this neutral range. Since dissolving ATP salt in water results in
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a mildly acidic solution (pH ~3.5), neutralization with a base like NaOH is a required step.[4][5]

[6][7]

Q2: How does temperature affect ATP stability?

A2: Temperature is a critical factor. Lower temperatures significantly slow the rate of hydrolysis.

For routine use, ATP solutions should be kept on ice. For long-term storage, aliquoted stock

solutions should be frozen at -20°C or -80°C.[8][9][10] Frozen neutral solutions of ATP are

stable for at least a year, whereas refrigerated solutions (~4°C) are only stable for about a

week.[7][9] At elevated temperatures, hydrolysis is rapid; for instance, at 120°C, the half-life of

ATP can be just a few minutes.[11]

Q3: What is the role of divalent metal ions like Magnesium (Mg²⁺) in ATP stability and function?

A3: Divalent cations, particularly Mg²⁺, play a dual role. In the cell, ATP predominantly exists as

a complex with Mg²⁺ (Mg-ATP), which is the true substrate for most ATP-dependent enzymes,

like kinases.[1] The binding of Mg²⁺ helps to stabilize the negative charges on the

polyphosphate chain, influencing the molecule's conformation.[1][2] Interestingly, while

essential for enzymatic reactions, the presence of free divalent cations can affect the stability of

ATP in solution. Mg²⁺ can kinetically stabilize ATP against hydrolysis at high temperatures.[11]

However, it's important to note that only free, uncomplexed ATP is transported by some

carriers, and the formation of Mg²⁺-ATP complexes can reduce the available pool of

transportable ATP.[12]

Q4: Can I repeatedly freeze and thaw my ATP stock solution?

A4: It is strongly recommended to avoid multiple freeze-thaw cycles.[8][10] Each cycle can

contribute to the degradation of ATP. The best practice is to prepare a concentrated, pH-

adjusted stock solution, dispense it into single-use aliquots, and store them at -20°C or -80°C.

[4][8][10][13] This ensures that you are using a fresh, reliable ATP solution for each experiment.

Q5: Is ATP stable in powder form?

A5: Yes, solid (powdered) ATP disodium salt is considerably more stable than ATP in an

aqueous solution. When stored desiccated at -20°C, it is stable for at least two years with

minimal degradation.[6][7]
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Troubleshooting Guide
This section addresses common issues encountered during experiments involving ATP.
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Observed Problem Potential Cause
Troubleshooting Steps &

Solutions

Inconsistent Kinase Assay

Results

ATP Degradation: The actual

ATP concentration is lower

than expected, leading to

variable kinase activity.

1. Prepare Fresh Aliquots:

Discard the old working

solution. Thaw a new, single-

use aliquot of your pH-

adjusted ATP stock for each

experiment.[8][9] 2. Verify pH:

Ensure your stock solution was

neutralized to pH 7.0-7.5 upon

preparation.[4][5] 3. Keep it

Cold: Always keep ATP

solutions on ice during

experimental setup.[9]

High Background in

Luminescence-Based ATP

Assays

Contamination: Exogenous

ATP from bacterial or cellular

contamination (e.g., from

fingerprints) can elevate

background signals.

1. Use Sterile Technique:

Prepare solutions using sterile,

filtered water and pipette tips.

[14] 2. Filter Sterilize: Filter the

final ATP stock solution

through a 0.22 µm filter before

aliquoting.[5] 3. Run Blanks:

Always include a "no-ATP"

control to measure the

background luminescence of

your buffer and reagents.
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Low Signal in Cell

Viability/Metabolism Assays

ATP Loss During Sample Prep:

ATP may be rapidly degraded

by ATPases released during

cell lysis.

1. Immediate Inactivation: Use

a lysis buffer or

deproteinization method (e.g.,

with trichloroacetic acid - TCA)

that immediately inactivates

enzymes.[15] 2. Work Quickly

and on Ice: Perform cell lysis

and sample processing steps

rapidly and at low

temperatures to minimize

enzymatic activity.[16]

Precipitate Forms in

Concentrated ATP Stock

Solution

Acidic pH: ATP is less soluble

at the acidic pH of an

unadjusted solution.

1. Adjust pH During

Preparation: As you dissolve

the ATP powder in water,

incrementally add a base (e.g.,

0.1 M NaOH) to raise the pH to

~7.0.[4][8] This will aid in

complete dissolution and

ensure stability.

Data Summary: Factors Influencing ATP Stability
The stability of ATP is not absolute and is highly dependent on the solution's conditions.
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Parameter Condition Effect on Stability Recommendation

pH pH < 6.5 or > 7.5 Rapid Hydrolysis
Maintain pH between

6.8 - 7.4.[1][2]

Temperature Room Temp (25°C)

Unstable, significant

hydrolysis within

hours/days.[9]

Store at ≤ -20°C for

long-term; keep on ice

for use.[8][9]

4°C
Stable for ~1 week.[7]

[9]

Suitable for short-term

storage only.

-20°C / -80°C
Stable for months to

over a year.[7][9]

Recommended for all

stock solutions.

Divalent Cations Mg²⁺, Ca²⁺

Forms complexes with

ATP. Mg²⁺ can

stabilize against

thermal degradation.

[1][11]

For most enzymatic

assays, Mg²⁺ should

be present in the

reaction buffer, often

at a concentration

equal to or slightly

higher than the ATP

concentration.

Contaminants
Microbial Growth /

ATPases

Enzymatic

Degradation

Use sterile water and

technique; filter-

sterilize stock

solutions.[5][14][17]

Protocols & Methodologies
Protocol 1: Preparation of a 100 mM ATP Stock Solution
This protocol provides a reliable method for preparing a stable, concentrated ATP stock

solution.

Materials:

Adenosine 5'-triphosphate disodium salt hydrate (e.g., Sigma-Aldrich A7699)
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Ultrapure, sterile water

0.1 M NaOH solution (sterile)

Calibrated pH meter or pH strips

Sterile microcentrifuge tubes

0.22 µm syringe filter (optional, for added sterility)

Procedure:

Weigh ATP: Weigh the required amount of ATP disodium salt. For 10 mL of a 100 mM

solution (MW ~551.1 g/mol for disodium salt), you would need approximately 551.1 mg.

Initial Dissolution: Add the ATP powder to a sterile container. Add ~8 mL of sterile, ultrapure

water. Stir on a magnetic stir plate at 4°C. The solution will be acidic (pH ~3.5) and the ATP

may not fully dissolve initially.[6]

pH Adjustment (Critical Step): While stirring, slowly add small volumes of 0.1 M NaOH.

Monitor the pH continuously. Continue adding NaOH until the pH stabilizes between 7.0 and

7.5.[4][5] As the pH nears neutral, the ATP will completely dissolve.

Final Volume Adjustment: Once the pH is stable, transfer the solution to a graduated cylinder

or volumetric flask and add sterile water to bring the final volume to 10 mL.

Quantification (Optional but Recommended): For precise concentration determination, dilute

an aliquot of your stock solution (e.g., 1:1000) in a suitable buffer (pH 7.0) and measure the

absorbance at 259 nm. Calculate the concentration using the extinction coefficient ε =

15,400 M⁻¹cm⁻¹.[5][6]

Aliquoting and Storage: Dispense the stock solution into single-use, sterile microcentrifuge

tubes.[13] Store immediately at -20°C or -80°C.[10]

Diagram: ATP Stability & Degradation Pathway
This diagram illustrates the key factors that influence the stability of ATP and lead to its

degradation.
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Storage Conditions

Solution Components

Temperature

Hydrolysis

High Temp

pH

Extreme pH
(<6.5 or >7.5)

Contaminants

Enzymatic
Degradation

Buffer Type Divalent Cations
(e.g., Mg²⁺)

Stable ATP
(A-P~P~P)

Stabilizes for
Enzymatic Use

Instability Factors

Degraded Products
(ADP + Pi)
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Problem Observed:
Inconsistent or Failed
ATP-Dependent Assay

Was ATP stock
prepared correctly?

(pH 7.0-7.5, Aliquoted)

Was ATP stored
correctly?

(-20°C, minimal freeze-thaw)

Yes

Action: Prepare fresh
ATP stock solution using

Protocol 1.

No

Was ATP handled
correctly during experiment?

(Kept on ice)

Yes

Action: Discard old
solution. Use a new

-20°C aliquot.

No

Was sample prep
optimized to prevent

endogenous ATPase activity?

Yes

Action: Maintain cold chain.
Keep all reagents on ice.

No

Action: Use lysis buffer
with ATPase inhibitors or

a rapid deproteinization method.

No

Problem Resolved

Yes

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting ATP-related experimental issues.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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